Cas no 2034403-04-6 (N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide)

• Product Name: N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide
• CAS No: 2034403-04-6
• MF: C₁₇H₂₇NO₄S
• MW: 341.465584039688
• CID: 5333904
• Update Time: 2025-06-08

N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)butane-1-sulfonamide
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide

• Inchi： 1S/C17H27NO4S/c1-2-3-13-23(20,21)18-14-17(19,15-7-5-4-6-8-15)16-9-11-22-12-10-16/h4-8,16,18-19H,2-3,9-14H2,1H3
• InChI Key： UDAJWLXJISQQKD-UHFFFAOYSA-N
• SMILES： S(CCCC)(NCC(C1C=CC=CC=1)(C1CCOCC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 436
• XLogP3: 1.8
• Topological Polar Surface Area: 84

Additional information on N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide

Professional Introduction to N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide (CAS No. 2034403-04-6)

N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide is a specialized organic compound characterized by its intricate molecular structure, which combines a sulfonamide functional group with a unique combination of hydroxyl, ether, and phenyl substituents. This compound has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and molecular biology. The chemical identity of this substance is defined by its CAS number, CAS No. 2034403-04-6, which distinguishes it as a distinct chemical entity within the global database of chemical substances.

The molecular architecture of N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide consists of a butane backbone substituted with a sulfonamide group at the terminal carbon. The presence of the 2-hydroxy and oxan-4-yl (tetrahydropyran) moieties introduces both hydrophilic and lipophilic characteristics, making the compound amenable to various biological interactions. The phenyl group further enhances its potential for binding to biological targets, such as enzymes and receptors, which is a critical consideration in drug design.

In recent years, sulfonamide derivatives have been extensively studied for their pharmacological properties. The sulfonamide group is known for its ability to form hydrogen bonds with biological molecules, which can enhance binding affinity and selectivity. This property has been leveraged in the development of antibiotics, diuretics, and other therapeutic agents. The specific substitution pattern in N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide may contribute to its unique interaction profile with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the oxan-4-yl ring requires specialized techniques in heterocyclic chemistry, while the attachment of the phenyl group necessitates careful consideration of reaction pathways to avoid unwanted side products. Advances in synthetic methodologies have enabled researchers to produce complex molecules like N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide with increasing efficiency and scalability.

The potential applications of N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]butane-1-sulfonamide are diverse and span multiple areas of biomedical research. Its structural features suggest that it may serve as a scaffold for designing novel therapeutic agents targeting specific disease pathways. For instance, the compound's ability to interact with biological macromolecules could make it useful in developing treatments for neurological disorders, where precise molecular interactions are crucial.

In addition to its pharmaceutical potential, this compound may find applications in materials science and industrial chemistry. The balance of hydrophilic and lipophilic properties makes it a candidate for use in surfactants or emulsifiers, where its ability to mediate interactions between aqueous and organic phases could be advantageous. Furthermore, the sulfonamide group's reactivity allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

The latest research in sulfonamide chemistry has highlighted the importance of structural diversity in drug design. Studies have shown that subtle modifications in the substitution pattern can significantly alter the pharmacological properties of sulfonamide derivatives. N-[2-hydroxy-2-(oxan-4-y1)-2-ph enyleth yl]butane-l-sulfonam ide represents an example of such structural diversity, which may lead to novel therapeutic opportunities.

The development of high-throughput screening technologies has accelerated the discovery process for new drug candidates like N-[2-hydroxy- 2-(oxan -4-y l)-2-ph enyleth yl]butane-l-sulf onam ide . These technologies allow researchers to rapidly assess the interaction between compounds and biological targets, providing valuable data on their potential efficacy and safety. The compound's unique structure makes it an interesting candidate for such screens, where its ability to bind to specific targets could be exploited for therapeutic purposes.

The future prospects for N-[2-hydroxy- 2-(oxan -4-y l)-2-ph enyleth yl]butane-l-sulf onam ide are promising , given its structural features and potential applications . Further studies are needed to fully elucidate its pharmacological properties and explore its therapeutic potential . Collaborative efforts between synthetic chemists , biologists , and pharmacologists will be essential in realizing these goals . As research continues , this compound may emerge as a valuable tool in addressing unmet medical needs .